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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of commercially available azide-

containing crosslinkers, their properties, and their applications in biological research and drug

development. Azide-containing crosslinkers are powerful tools for covalently capturing

molecular interactions, enabling the study of protein-protein interactions, the identification of

drug targets, and the development of novel bioconjugates. This guide is intended to assist

researchers in selecting the appropriate crosslinker and designing robust experimental

workflows.

Overview of Azide-Containing Crosslinkers
Azide-containing crosslinkers are chemical reagents that incorporate one or more azide (–N₃)

functional groups. These groups can be activated, typically by UV light (photo-reactive) or by

reaction with an alkyne (click chemistry), to form a highly reactive species that can covalently

bond with nearby molecules. This allows for the "trapping" of transient or weak interactions in

their native cellular environment.

The versatility of azide-containing crosslinkers stems from the bioorthogonal nature of the azide

group, meaning it does not typically react with biological molecules until it is specifically

activated. This provides a high degree of control over the crosslinking reaction.
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Commercial Sources for Azide-Containing
Crosslinkers
A variety of chemical and life science companies offer a broad range of azide-containing

crosslinkers. The table below summarizes some of the key suppliers and the types of azide

crosslinkers they provide.
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Supplier
Types of Azide-Containing
Crosslinkers Offered

Website

Thermo Fisher Scientific

Photo-reactive aryl azide and

diazirine crosslinkers, NHS-

ester and maleimide

functionalized crosslinkers.

--INVALID-LINK--

Sigma-Aldrich (Merck)

A wide range of azide-

containing crosslinkers,

including photo-reactive and

click chemistry reagents, as

well as building blocks for

custom synthesis.

--INVALID-LINK--

Santa Cruz Biotechnology

Azide-alkyne click crosslinkers

and photo-reactive crosslinkers

for various research

applications.

--INVALID-LINK--

MedChemExpress

Mass spectrometry (MS)

cleavable, membrane-

permeable, and

homobifunctional azide-labeled

crosslinkers.

--INVALID-LINK--

Creative PEGWorks

Linear bifunctional PEG

crosslinkers with terminal azide

groups for click chemistry

applications.[1]

--INVALID-LINK--

Vector Labs

A variety of azide reagents for

click chemistry, including those

with PEG spacers and other

functional groups.[2]

--INVALID-LINK--
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Lumiprobe

Bifunctional crosslinkers

containing azide and other

reactive groups like maleimide,

NHS ester, and carboxylic

acid.[3]

--INVALID-LINK--

TCI America

Bioconjugation reagents

including azide-containing

linkers for antibody-drug

conjugates (ADCs) and

copper-free click chemistry.[4]

--INVALID-LINK--

ChemScene

Building blocks and bioactive

small molecules, including a

variety of azide and alkyne

reagents for chemical

synthesis and bioconjugation.

[5]

--INVALID-LINK--

Quantitative Data of Representative Azide-
Containing Crosslinkers
The selection of an appropriate crosslinker depends on several factors, including the target

molecules, the desired spacer arm length, and the experimental conditions. The following

tables provide quantitative data for some commonly used azide-containing crosslinkers to

facilitate comparison.

Photo-reactive Azide Crosslinkers
Photo-reactive crosslinkers are activated by UV light to form a reactive nitrene intermediate that

can insert into C-H and N-H bonds.
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Product
Name

Supplier
Reactive
Groups

Spacer Arm
Length (Å)

Activation
Wavelength
(nm)

Key
Features

N-

Hydroxysucci

nimidyl-4-

azidobenzoat

e (NHS-

Azide)

Thermo

Fisher

Scientific

NHS ester,

Aryl Azide
7.7 254-275

Amine-

reactive and

photo-

activatable.

Sulfo-

SANPAH

Thermo

Fisher

Scientific

Sulfo-NHS

ester,

Nitrophenyl

Azide

18.2 320-350

Water-

soluble,

amine-

reactive, and

photo-

activatable.

N-

Succinimidyl-

4-

azidophenyl-

1,3-

dithiopropion

ate (SADP)

Thermo

Fisher

Scientific

NHS ester,

Aryl Azide
12.3 254-275

Cleavable by

reducing

agents.

5-Azido-2-

nitrobenzoic

acid N-

hydroxysucci

nimide ester

Santa Cruz

Biotechnolog

y

NHS ester,

Nitrophenyl

Azide

- 320-350

Photo-

reactive

crosslinker

for amine

coupling.[6]

Click Chemistry Azide Crosslinkers
These crosslinkers contain an azide group that specifically reacts with an alkyne group in a

copper(I)-catalyzed (CuAAC) or strain-promoted (SPAAC) cycloaddition reaction.
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Product Name Supplier
Reactive
Groups

Spacer Arm
Length (Å)

Key Features

Azide-PEG4-

NHS Ester
BroadPharm NHS ester, Azide 24.4

Amine-reactive

linker for

introducing an

azide group.

DBCO-PEG4-

Maleimide
BroadPharm

DBCO,

Maleimide
29.2

Thiol-reactive

linker for copper-

free click

chemistry.

Azide-PEG3-

Azide
Lumiprobe Azide, Azide 13.5

Homobifunctional

crosslinker for

click chemistry.

[3]

Propargyl-

succinimidyl-

ester

Santa Cruz

Biotechnology

NHS ester,

Alkyne
-

Amine-reactive

linker for

introducing an

alkyne group.[7]

Experimental Protocols
This section provides detailed methodologies for key experiments using azide-containing

crosslinkers.

Photoaffinity Labeling to Identify Protein-Protein
Interactions
This protocol describes a general workflow for using a photo-reactive azide crosslinker to

identify interacting proteins.

Materials:

Photo-reactive crosslinker (e.g., NHS-Azide)

Protein of interest ("bait" protein)
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Cell lysate or purified "prey" protein

Amine-free buffer (e.g., PBS, pH 7.4)

Quenching solution (e.g., 1 M Tris-HCl, pH 8.0)

UV lamp (e.g., 365 nm)

SDS-PAGE and Western blotting reagents

Mass spectrometer for protein identification

Procedure:

Labeling of Bait Protein:

Dissolve the bait protein in an amine-free buffer.

Add the photo-reactive crosslinker (e.g., 20-fold molar excess of NHS-Azide over the

protein).

Incubate for 1 hour at room temperature in the dark to allow the NHS ester to react with

primary amines on the bait protein.

Remove excess, unreacted crosslinker by dialysis or gel filtration.

Interaction and Crosslinking:

Mix the labeled bait protein with the cell lysate or purified prey protein.

Incubate for 1-2 hours at 4°C to allow for protein-protein interactions to occur.

Expose the mixture to UV light for 10-30 minutes on ice to activate the azide group and

induce crosslinking.

Quenching and Analysis:

Add quenching solution to stop the reaction.
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Analyze the crosslinked products by SDS-PAGE and Western blotting using antibodies

against the bait and suspected prey proteins.

For identification of unknown interacting partners, the crosslinked complex can be excised

from the gel and analyzed by mass spectrometry.

Bait Protein Labeling

Interaction & Crosslinking
Analysis

Bait Protein

Labeled Bait
Protein

Incubation
(dark)

Photo-reactive
Crosslinker

Non-covalent
Complex

Prey Protein(s)
(in lysate or purified)

Covalently
Crosslinked Complex

UV Activation
SDS-PAGE

Western Blot

Known Prey

Mass Spectrometry
Unknown Prey

Click to download full resolution via product page

Photoaffinity labeling workflow.

Click Chemistry-based Bioconjugation
This protocol outlines the steps for conjugating two biomolecules using an azide-alkyne click

reaction.

Materials:

Azide-functionalized biomolecule (Molecule A-N₃)
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Alkyne-functionalized biomolecule (Molecule B-alkyne)

Copper(II) sulfate (CuSO₄)

Sodium ascorbate

Tris(benzyltriazolylmethyl)amine (TBTA) or other copper-chelating ligand

Reaction buffer (e.g., PBS, pH 7.4)

Purification system (e.g., size-exclusion chromatography)

Procedure:

Prepare Reagents:

Dissolve Molecule A-N₃ and Molecule B-alkyne in the reaction buffer.

Prepare stock solutions of CuSO₄, sodium ascorbate, and TBTA.

Click Reaction:

In a reaction tube, combine Molecule A-N₃ and Molecule B-alkyne.

Add TBTA to the reaction mixture, followed by CuSO₄.

Initiate the reaction by adding freshly prepared sodium ascorbate.

Incubate the reaction at room temperature for 1-4 hours.

Purification:

Purify the resulting conjugate to remove unreacted biomolecules and reaction components

using an appropriate chromatography method.
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Reagent Preparation

Click Reaction Purification & Analysis

Molecule A-N₃

Reaction MixtureMolecule B-Alkyne

Cu(II) + Ligand
+ Reducing Agent

Covalent Conjugate
A-triazole-B

Incubation
Purification
(e.g., SEC)

Analysis
(e.g., SDS-PAGE, MS)

Click to download full resolution via product page

Click chemistry bioconjugation workflow.

Signaling Pathway Elucidation using Azide-
Containing Crosslinkers
Azide-containing crosslinkers are instrumental in mapping signaling pathways by identifying

protein-protein interactions within a specific cellular context. For example, a photo-reactive

crosslinker can be used to "freeze" the interactions of a key signaling protein at a particular

moment, such as after ligand stimulation of a receptor.
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Elucidating a signaling pathway.

This guide provides a foundational understanding of the commercial sources and applications

of azide-containing crosslinkers. For specific applications, it is crucial to consult the
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manufacturer's instructions and relevant scientific literature. The versatility and power of these

reagents continue to drive new discoveries in our understanding of complex biological systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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